![molecular formula AlH4Si B1181422 H-Pro-Arg-bNA HCl CAS No. 138914-35-9](/img/structure/B1181422.png)
H-Pro-Arg-bNA HCl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of "H-Pro-Arg-bNA HCl" and related compounds involves complex chemical reactions, including the Friedel-Crafts reaction, which is a key method in the formation of aromatic compounds. A study by Zhou et al. (2012) highlights a highly efficient Friedel-Crafts reaction involving 3-hydroxyoxindoles and aromatic compounds to produce 3,3-diaryloxindoles, a process potentially analogous to the synthesis of "this compound" (Zhou et al., 2012).
Molecular Structure Analysis
The molecular structure of "this compound" is likely characterized by complex interactions and bond formations. Research on the synthesis and structure of d(10) metal complexes provides insights into the intricate molecular architectures that such compounds can exhibit, suggesting that "this compound" may also possess unique structural features (Zheng et al., 2004).
Chemical Reactions and Properties
The chemical reactivity of "this compound" is likely influenced by its molecular structure. Studies on the reactivity of arylamines with tRNA, for instance, offer insights into the potential chemical interactions that "this compound" might undergo, emphasizing the role of molecular configuration in determining reactivity (Morton et al., 1983).
Physical Properties Analysis
The physical properties of "this compound", such as solubility and stability, are crucial for its practical applications. Research on the functionalization and dispersion of hexagonal boron nitride (h-BN) nanosheets provides a comparative perspective on the manipulation of physical properties through chemical modifications, which could be relevant for optimizing "this compound" for specific uses (Nazarov et al., 2012).
Chemical Properties Analysis
The chemical properties of "this compound", including reactivity and interaction with other compounds, play a significant role in defining its application scope. The study by Sharma and Castellino (1990) on the synthesis of chromogenic substrates demonstrates the importance of understanding the chemical properties to tailor compounds for specific biochemical assays, which could be applicable to the characterization of "this compound" (Sharma & Castellino, 1990).
properties
IUPAC Name |
(2S)-N-[(2S)-5-(diaminomethylideneamino)-1-(naphthalen-2-ylamino)-1-oxopentan-2-yl]pyrrolidine-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N6O2.ClH/c22-21(23)25-12-4-8-18(27-19(28)17-7-3-11-24-17)20(29)26-16-10-9-14-5-1-2-6-15(14)13-16;/h1-2,5-6,9-10,13,17-18,24H,3-4,7-8,11-12H2,(H,26,29)(H,27,28)(H4,22,23,25);1H/t17-,18-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEUJTDAYCUZHEU-APTPAJQOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](NC1)C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29ClN6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
138914-35-9 |
Source
|
Record name | 138914-35-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.